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Compound of Interest

Compound Name:
(1-Ethoxy-4-

methylcyclohexyl)methanol

Cat. No.: B13079799

Get Quote

Executive Summary & Compound Identity
(1-Ethoxy-4-methylcyclohexyl)methanol (CAS: 1876604-68-0) is a chiral cyclohexane

derivative used as a specialized building block in the synthesis of complex pharmaceutical

intermediates and agrochemicals. Unlike its achiral analog, (4-methylcyclohexyl)methanol

(MCHM), this compound possesses a quaternary center at C1, breaking the plane of symmetry

and creating distinct enantiomeric pairs for both cis and trans diastereomers.

This guide outlines the critical optical rotation parameters, compares the compound with

structural alternatives, and provides validated protocols for stereochemical analysis.

Chemical Identity[1][2]
IUPAC Name: (1-Ethoxy-4-methylcyclohexyl)methanol

CAS Number: 1876604-68-0[1][2][3][4]

Molecular Formula: C
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Molecular Weight: 172.27 g/mol

Stereochemistry: Two stereocenters (C1, C4). Four stereoisomers (two enantiomeric pairs).

Stereochemical Analysis & Optical Rotation
The optical rotation (OR) of (1-Ethoxy-4-methylcyclohexyl)methanol is the primary quality

attribute for determining enantiomeric purity. Because the C1 position is substituted with both

an ethoxy group and a hydroxymethyl group, the molecule lacks the plane of symmetry found

in 1,4-disubstituted cyclohexanes like MCHM.

Expected Optical Rotation Values
Specific rotation

values are solvent and concentration-dependent. For high-purity enantiomers of cyclohexane
derivatives with similar substitution patterns (e.g., menthol or limonene derivatives), rotation
values typically range from ±15° to ±40° (c=1, MeOH or CHCl

).

Note on Commercial Lots: As a "Chiral Building Block," this compound is often supplied as a

specific diastereomer (cis or trans) or as a racemate. Researchers must verify the specific

rotation from the Certificate of Analysis (CoA) of the specific batch.

Sign of Rotation:

(+)-Isomer: Typically correlates with the (1R, 4R) or (1S, 4S) absolute configuration

depending on the priority rules.

(-)-Isomer: The enantiomer of the above.[5]

Structural Comparison: Why it Rotates
The table below compares the stereochemical properties of (1-Ethoxy-4-
methylcyclohexyl)methanol with its closest structural alternative.
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Feature
(1-Ethoxy-4-
methylcyclohexyl)methano
l

(4-
Methylcyclohexyl)methano
l (MCHM)

Structure
Quaternary C1 (Ethoxy, -CH

OH)

Tertiary C1 (H, -CH

OH)

Symmetry Asymmetric (Chiral) Symmetric Plane (Achiral)*

Isomers
4 (Cis-R, Cis-S, Trans-R,

Trans-S)

2 (Cis, Trans) - Diastereomers

only

Optical Activity Active (unless racemic) Inactive (Meso-like symmetry)

Resolution
Required for enantiopure

synthesis

Not applicable (separation of

diastereomers only)

*Note: MCHM has a plane of symmetry passing through C1 and C4, rendering it optically

inactive despite having stereocenters.

Stereoisomer Visualization
The following diagram illustrates the relationship between the isomers and the resolution

workflow.
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(1-Ethoxy-4-methylcyclohexyl)methanol
(Synthetic Mixture)

Diastereomer Separation
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(+)-Trans Isomer
[α] > 0

(-)-Trans Isomer
[α] < 0
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Caption: Stereochemical hierarchy and resolution pathway for isolating optically active isomers.

Experimental Protocols
Protocol A: Determination of Specific Optical Rotation ( )
Purpose: To establish the enantiomeric purity and identity of the isolated isomer.

Reagents & Equipment:

Polarimeter (Sodium D-line, 589 nm).

Solvent: Methanol (HPLC Grade) or Chloroform (stabilized).

Analytical Balance (Precision ±0.01 mg).
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Volumetric Flask (10 mL).

Procedure:

Preparation: Weigh exactly 100 mg of the sample (

).

Dissolution: Transfer to a 10 mL volumetric flask and dilute to volume with Methanol (

mL).

Equilibration: Ensure the sample and polarimeter cell are at 20°C ± 0.5°C.

Blanking: Zero the polarimeter using pure solvent.

Measurement: Fill the 1 dm polarimeter tube (

dm) with the sample solution. Record the observed rotation (

) as the average of 5 measurements.

Calculation:

Where

is in grams,

in mL, and

in dm.

Protocol B: Chiral HPLC Analysis (Validation)
Purpose: To confirm optical purity (Enantiomeric Excess,

) independent of rotation values.

Column: Chiralpak AD-H or OD-H (Amylose/Cellulose derivative).

Mobile Phase: Hexane : Isopropanol (95:5 to 90:10).
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Flow Rate: 0.5 - 1.0 mL/min.

Detection: UV at 210 nm (or Refractive Index if UV absorption is weak).

Analysis: Calculate

using peak areas (

and

):

Alternatives & Comparative Performance
When selecting a cyclohexylmethanol building block, the choice depends on the required

stereochemical complexity.

Alternative CAS No.[6] Key Characteristics
Application
Suitability

(1-Ethoxy-4-

methylcyclohexyl)met

hanol

1876604-68-0
Chiral. Quaternary C1.

[4] High steric bulk.

High. Use when

creating non-

symmetrical, chiral

quaternary centers in

drug scaffolds.

(4-

Methylcyclohexyl)met

hanol (MCHM)

34885-03-5
Achiral. Cis/Trans

isomers only.

Medium. Use for

general steric bulk

where chirality at the

linker is not required.

(1-Methoxy-4-

methylcyclohexyl)met

hanol

N/A

Chiral. Lower

lipophilicity than

ethoxy analog.

High. Alternative if

solubility or metabolic

stability of the ethoxy

group is a concern.

(1-

Ethoxycyclohexyl)met

hanol

1849363-31-0
Achiral. Symmetric

ring.[4]

Low. Lacks the 4-

methyl substituent,

reducing

conformational rigidity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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